4-[[Cyclopropylmethyl-[4-(2-fluorophenoxy)benzoyl]amino]methyl]benzoic acid

• IUPAC Name: 4-[[cyclopropylmethyl-[4-(2-fluorophenoxy)benzoyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C25H22FNO4/c26-22-3-1-2-4-23(22)31-21-13-11-19(12-14-21)24(28)27(15-17-5-6-17)16-18-7-9-20(10-8-18)25(29)30/h1-4,7-14,17H,5-6,15-16H2,(H,29,30)
• InChI Key: LEZVXIZCJXKBJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC2=CC=C(C=C2)C(=O)O)C(=O)C3=CC=C(C=C3)OC4=CC=CC=C4F
• Molecular Formula: C25H22FNO4
• Molecular Weight: 419.4 g/mol

Description

4-[[Cyclopropylmethyl-[4-(2-fluorophenoxy)benzoyl]amino]methyl]benzoic acid is a useful research compound. Its molecular formula is C25H22FNO4 and its molecular weight is 419.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[[Cyclopropylmethyl-[4-(2-fluorophenoxy)benzoyl]amino]methyl]benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[[Cyclopropylmethyl-[4-(2-fluorophenoxy)benzoyl]amino]methyl]benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Benzoyl Derivatives' Applications :

  • Antimicrobial and Anthelmintic Activities : Benzoyl amino acids and peptides, including 4-[2'-(6'-nitro)benzimidazolyl]benzoyl variants, have shown potent antimicrobial and anthelmintic activities (Himaja et al., 2003).
  • Cancer Treatment : Certain benzoyl derivatives, like 4-amino benzoic acid derivatives, have been studied for their biological activities against bacteria, and compounds with benzoyl groups have shown inhibitory effects on cancer cell proliferation (Taylor et al., 1996), (Yan et al., 2015).
  • Synthesis of Novel Compounds : Benzoyl compounds are used as intermediates for synthesizing a variety of other compounds with specific activities, including benzylated compounds and benzoylguanidines (Avakyan et al., 2017), (Baumgarth et al., 1997).
  • Anti-inflammatory Properties : Water-soluble nitric oxide-releasing acetylsalicylic acid prodrugs, which include benzoyl components, exhibit anti-inflammatory activities similar to ASA (Rolando et al., 2013).

• Specific Activities and Pharmacokinetics :

  • EP Receptor Antagonism : Sulfonamide derivatives with benzoyl groups have been evaluated for their EP receptor affinities and activities, important in various physiological processes (Naganawa et al., 2006).
  • Bioavailability Studies : Certain benzoyl derivatives have been studied for their pharmacokinetics and bioavailability in animal models, providing insights into their potential therapeutic applications (Xu et al., 2020).